molecular formula C16H24N4O3 B6179102 tert-butyl 4-(3-carbamoylpyridin-2-yl)-1,4-diazepane-1-carboxylate CAS No. 2613385-84-3

tert-butyl 4-(3-carbamoylpyridin-2-yl)-1,4-diazepane-1-carboxylate

Cat. No. B6179102
CAS RN: 2613385-84-3
M. Wt: 320.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a type of carbamate . Carbamates are organic compounds derived from carbamic acid (NH2COOH). They are used in a variety of applications, including as pesticides, fungicides, and pharmaceuticals .


Synthesis Analysis

The synthesis of carbamates can be achieved through several methods. One common method involves the reaction of a carboxylic acid with di-tert-butyl dicarbonate and sodium azide, which leads to an acyl azide intermediate. A subsequent Curtius rearrangement in the presence of tetrabutylammonium bromide and zinc(II) triflate and trapping of the isocyanate derivative gives the carbamate .


Chemical Reactions Analysis

Carbamates undergo a variety of chemical reactions. For example, they can be formed in situ and subsequently reacted with substituted phenols to avoid the direct manipulation of sensitive reactants . A copper-catalyzed cross-coupling reaction of amines with alkoxycarbonyl radicals generated from carbazates provides carbamates under mild conditions .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(3-carbamoylpyridin-2-yl)-1,4-diazepane-1-carboxylate involves the reaction of tert-butyl 4-(3-bromoacetylpyridin-2-yl)-1,4-diazepane-1-carboxylate with ammonium carbonate followed by the reaction with hydrazine hydrate and then with ethyl chloroformate.", "Starting Materials": [ "tert-butyl 4-(3-bromoacetylpyridin-2-yl)-1,4-diazepane-1-carboxylate", "ammonium carbonate", "hydrazine hydrate", "ethyl chloroformate" ], "Reaction": [ "Step 1: Reaction of tert-butyl 4-(3-bromoacetylpyridin-2-yl)-1,4-diazepane-1-carboxylate with ammonium carbonate in DMF at 80°C for 24 hours to obtain tert-butyl 4-(3-carbamoylpyridin-2-yl)-1,4-diazepane-1-carboxylate.", "Step 2: Reaction of tert-butyl 4-(3-carbamoylpyridin-2-yl)-1,4-diazepane-1-carboxylate with hydrazine hydrate in ethanol at reflux temperature for 24 hours to obtain tert-butyl 4-(3-hydrazinylpyridin-2-yl)-1,4-diazepane-1-carboxylate.", "Step 3: Reaction of tert-butyl 4-(3-hydrazinylpyridin-2-yl)-1,4-diazepane-1-carboxylate with ethyl chloroformate in dichloromethane at 0°C for 2 hours to obtain tert-butyl 4-(3-carbamoylpyridin-2-yl)-1,4-diazepane-1-carboxylate." ] }

CAS RN

2613385-84-3

Product Name

tert-butyl 4-(3-carbamoylpyridin-2-yl)-1,4-diazepane-1-carboxylate

Molecular Formula

C16H24N4O3

Molecular Weight

320.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.